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Compound of Interest

Compound Name: 2,4-Dimethylphenylboronic acid

Cat. No.: B1307606 Get Quote

An In-depth Technical Guide to 2,4-Dimethylphenylboronic Acid

Introduction
2,4-Dimethylphenylboronic acid, also known as m-xylene-4-boronic acid, is a versatile

organoboron compound with significant applications in organic synthesis and medicinal

chemistry.[1] Its utility is most prominently demonstrated in Suzuki-Miyaura cross-coupling

reactions, a powerful method for forming carbon-carbon bonds.[1] The presence of the

dimethylphenyl group influences its reactivity and stability, making it a valuable reagent for the

synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and

advanced materials.[1] This technical guide provides a comprehensive overview of the physical

and chemical properties of 2,4-Dimethylphenylboronic acid, along with detailed experimental

protocols for its synthesis and key applications.

Core Physical and Chemical Properties
The fundamental properties of 2,4-Dimethylphenylboronic acid are summarized in the table

below. This data is essential for its handling, storage, and application in experimental settings.
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Property Value Reference(s)

IUPAC Name
(2,4-dimethylphenyl)boronic

acid

Synonyms
2,4-Dimethylbenzeneboronic

acid, m-Xylene-4-boronic acid
[1][2]

CAS Number 55499-44-0 [1][3]

Molecular Formula C₈H₁₁BO₂ [1][4]

Molecular Weight 149.98 g/mol [1][4]

Appearance
White to light yellow crystalline

powder
[1][3]

Melting Point 192-195 °C or 204-208 °C [1][3]

Boiling Point 292.4±50.0 °C (Predicted) [3]

Density 1.07±0.1 g/cm³ (Predicted) [3]

pKa 8.92±0.58 (Predicted) [3]

Solubility

Slightly soluble in water.

Soluble in polar organic

solvents like methanol and

ethanol.

[2][3]

Storage Conditions
Store at room temperature in a

dry, dark place.
[1][3][4]

Experimental Protocols
Synthesis of 2,4-Dimethylphenylboronic Acid via
Grignard Reaction
A common method for the synthesis of 2,4-Dimethylphenylboronic acid involves the reaction

of a Grignard reagent, formed from 2,4-dimethylbromobenzene, with a borate ester, followed by

acidic hydrolysis.
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Materials:

Magnesium turnings (0.140 mol, 3.42 g)

2,4-Dimethylbromobenzene (0.108 mol, 20.0 g)

Triisopropyl borate or Trimethyl borate (0.140 mol, 14.6 g of trimethyl borate)

Tetrahydrofuran (THF), anhydrous

Hydrochloric acid (HCl)

Brine (saturated NaCl solution)

Procedure:

To a reaction vessel equipped with a dropping funnel and under a nitrogen atmosphere, add

magnesium turnings and a small amount of anhydrous THF.

Dissolve 2,4-dimethylbromobenzene in anhydrous THF and add it dropwise to the

magnesium suspension to initiate the formation of the Grignard reagent. The reaction is

exothermic and may require cooling to maintain a gentle reflux.

After the addition is complete, stir the reaction mixture for 2 hours to ensure the complete

formation of the Grignard reagent.

Cool the reaction mixture and slowly add the borate ester dropwise, maintaining the

temperature.

After the addition of the borate ester, continue stirring the mixture for an additional 2 hours.

Quench the reaction by carefully adding hydrochloric acid and stir for 1 hour.

Separate the organic layer, wash it with brine, and then dry it over an anhydrous drying

agent (e.g., MgSO₄).

Remove the solvent by rotary evaporation to yield 2,4-dimethylphenylboronic acid.[3]
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Synthesis of 2,4-Dimethylphenylboronic Acid

2,4-Dimethylbromobenzene
+ Mg in THF

Grignard Reagent Formation
(Stir for 2h)

Exothermic Reaction

Add Trimethyl Borate
(Stir for 2h)

Acidic Hydrolysis
(HCl, Stir for 1h)

Workup
(Organic extraction, wash, dry)

2,4-Dimethylphenylboronic Acid
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Suzuki-Miyaura Catalytic Cycle

Pd(0)L2

R1-Pd(II)L2-XR1-X
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Transmetalation
(+ Base, R2-B(OH)2)

R1-R2

Reductive
Elimination

Oxidative
Addition

R2-B(OH)2
(Boronic Acid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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